Cas no 133841-04-0 (7-Hydroxy Granisetron Hydrochloride)

• Product name: 7-Hydroxy Granisetron Hydrochloride
• CAS No: 133841-04-0
• MF: C₁₈H₂₅ClN₄O₂
• MW: 364.869703054428
• CID: 1059032
• PubChem ID: 71749058

7-Hydroxy Granisetron Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 7-Hydroxy Granisetron Hydrochloride
• 7-hydroxy-1-methyl-N-(9-methyl-9-azabicyclo[3.3.1]nonan-3-yl)indazole-3-carboxamide,hydrochloride
• DTXSID80857776
• 133841-04-0
• 7-Hydroxy-1-methyl-N-(9-methyl-9-azabicyclo[3.3.1]nonan-3-yl)-1H-indazole-3-carboxamide--hydrogen chloride (1/1)

• Inchi： InChI=1S/C18H24N4O2.ClH/c1-21-12-5-3-6-13(21)10-11(9-12)19-18(24)16-14-7-4-8-15(23)17(14)22(2)20-16;/h4,7-8,11-13,23H,3,5-6,9-10H2,1-2H3,(H,19,24);1H
• InChI Key： MBSNWMLKHVHIJB-UHFFFAOYSA-N
• SMILES： CN1C2CCCC1CC(C2)NC(=O)C3=NN(C4=C3C=CC=C4O)C.Cl

Computed Properties

• Exact Mass: 364.16700
• Monoisotopic Mass: 364.1666037g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 474
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.4Ų

Experimental Properties

• PSA: 73.88000
• LogP: 3.33870

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles Indazole-3-carboxamides